N-(prop-2-yn-1-yl)acrylamide

• IUPAC Name: N-prop-2-ynylprop-2-enamide
• InChI: InChI=1S/C6H7NO/c1-3-5-7-6(8)4-2/h1,4H,2,5H2,(H,7,8)
• InChI Key: YGMMGFRCYBLJST-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC#C
• Molecular Formula: C6H7NO
• Molecular Weight: 109.13 g/mol
• CAS RN: 123523-58-0

Description

“N-(prop-2-yn-1-yl)acrylamide” is a chemical compound with the CAS Number: 123523-58-0 and a molecular weight of 109.13. It is typically stored in an inert atmosphere at temperatures between 2-8°C.

Synthesis Analysis

The synthesis of “N-(prop-2-yn-1-yl)acrylamide” generally involves chemical synthesis methods, specifically using acetylene and acrylamide along with appropriate catalysts and reagents.

Molecular Structure Analysis

The linear formula for “N-(prop-2-yn-1-yl)acrylamide” is C6H7NO. For a more detailed structural analysis, spectroscopic methods such as chromatography-mass spectrometry can be used.

Chemical Reactions Analysis

“N-(prop-2-yn-1-yl)acrylamide” is primarily used as an intermediate in the synthesis of organic chemicals. It can be used to prepare polymers, resins, and other specific compounds. Visible-light-induced oxidative formylation of N-alkyl-N-(prop-2-yn-1-yl)anilines with molecular oxygen in the absence of an external photosensitizer has been developed.

Physical And Chemical Properties Analysis

“N-(prop-2-yn-1-yl)acrylamide” is a colorless to light yellow liquid with an irritating odor. More detailed physical and chemical properties such as density, melting point, and boiling point can be obtained through further analysis.

Scientific Research Applications

Visible-light-induced Oxidative Formylation

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Synthesis of Imidazo[1,2-a]pyridines

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Thiol Reactivity Profiling

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Safety and Hazards

“N-(prop-2-yn-1-yl)acrylamide” is considered a chemical in organic synthesis and should be handled with care due to its irritating odor. Direct contact with skin and eyes should be avoided. Necessary protective measures should be taken during use, including wearing gloves, goggles, and respiratory protection equipment. It is best to operate in a well-ventilated area to avoid inhaling excessive gas. The compound has been assigned the GHS07 pictogram, with hazard statements H302-H315-H319-H335, indicating potential hazards if ingested, in contact with skin, or if inhaled.

Future Directions

“N-(prop-2-yn-1-yl)acrylamide” has potential applications in the synthesis of various organic compounds, including polymers and resins. Its use in visible-light-induced oxidative formylation represents a promising direction for future research. Further studies could explore its potential applications in other chemical reactions and syntheses.